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Compound of Interest

Compound Name: 2-Methyl-1-hexene

Cat. No.: B165367 Get Quote

Essential Safety and Handling Guide for 2-
Methyl-1-hexene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

2-Methyl-1-hexene in a laboratory setting. Adherence to these procedures is critical for

ensuring personal safety and maintaining a secure research environment.

Understanding the Hazards
2-Methyl-1-hexene is a highly flammable liquid and vapor that poses a significant fire risk.[1][2]

It is also classified as an aspiration hazard, meaning it can be fatal if swallowed and enters the

airways.[2][3] Inhalation of vapors or mist should be avoided, and direct contact with skin and

eyes must be prevented.[3]

Key Physical and Chemical Properties:
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Property Value Source

Molecular Formula C₇H₁₄ [2]

Molecular Weight 98.19 g/mol [1][2]

Boiling Point 92 °C [2][4][5]

Flash Point -8 °C (-6 °C also reported) [2]

Density 0.697 g/mL at 25 °C [5]

Vapor Pressure 60.9 mmHg [1]

Appearance Clear, colorless liquid [1]

Personal Protective Equipment (PPE)
The proper selection and use of PPE is the first line of defense against the hazards associated

with 2-Methyl-1-hexene. The following PPE is mandatory when handling this chemical:
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield is

required when there is a

potential for splashing.[6]

Protects against splashes and

vapors that can cause eye

irritation.[7][8]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).[9] Gloves

must be inspected before use

and disposed of properly after

handling.[3]

Prevents skin contact with the

chemical.[8]

Body Protection

Flame-resistant lab coat worn

over long pants and closed-toe

shoes.[6][8]

Protects skin from splashes

and provides a barrier in case

of a flash fire.

Respiratory Protection

Use in a well-ventilated area,

such as a fume hood.[6] If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate filters is

necessary.[10]

Prevents inhalation of harmful

vapors.[8]

Safe Handling and Operational Plan
A systematic approach to handling 2-Methyl-1-hexene is crucial to minimize risks.

Workflow for Handling 2-Methyl-1-hexene:
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Caption: Workflow for the safe handling of 2-Methyl-1-hexene.
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Key Experimental Protocols:

Grounding and Bonding: Always ground and bond containers and receiving equipment to

prevent static discharge, which can ignite flammable vapors.[3]

Ventilation: All handling of 2-Methyl-1-hexene must be conducted in a well-ventilated area,

preferably within a chemical fume hood.[6]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

No smoking is permitted in the handling area.[3][11]

Storage: Store 2-Methyl-1-hexene in a cool, dry, and well-ventilated place in a tightly closed

container.[3] The storage area should be locked.[3]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and correct action is critical.
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Emergency Scenario Immediate Action

Small Spill

Alert personnel in the immediate area. Increase

ventilation. Wearing appropriate PPE, contain

the spill with an inert absorbent material (e.g.,

sand, vermiculite).[1] Collect the material in a

sealed container for disposal.

Large Spill
Evacuate the area immediately. Call emergency

services.[1]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water.

[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.[12]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[3]

Ingestion
Do NOT induce vomiting. Seek immediate

medical attention.[3]

Disposal Plan
Proper disposal of 2-Methyl-1-hexene and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal Workflow:
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Waste Generation
(Unused chemical, contaminated materials)

Collect in a Labeled, Sealed Container

Store in a Designated Hazardous Waste Area

Arrange for Pickup by a Licensed Waste Disposal Contractor

Click to download full resolution via product page

Caption: Disposal workflow for 2-Methyl-1-hexene waste.

Disposal Guidelines:

Waste Collection: Collect all waste, including unused 2-Methyl-1-hexene and any

contaminated materials (e.g., absorbent pads, gloves), in a clearly labeled, sealed, and

appropriate container.[13]

Waste Segregation: Do not mix 2-Methyl-1-hexene waste with other waste streams.

Professional Disposal: All waste must be disposed of through a licensed hazardous waste

disposal company in accordance with local, state, and federal regulations.[13] Do not pour

down the drain.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b165367?utm_src=pdf-body-img
https://www.benchchem.com/product/b165367?utm_src=pdf-body
https://www.benchchem.com/product/b165367?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/N-10404%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b165367?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/N-10404%20English%20SDS%20US.pdf
https://www.chemicalbook.com/msds/2-methyl-1-hexene.pdf
https://www.benchchem.com/product/b165367?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 2-Methyl-1-hexene | C7H14 | CID 22468 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Buy 2-Methyl-1-hexene | 6094-02-6 [smolecule.com]

3. chemicalbook.com [chemicalbook.com]

4. 2-methyl-1-hexene [stenutz.eu]

5. 2-METHYL-1-HEXENE | 6094-02-6 [chemicalbook.com]

6. ehs.yale.edu [ehs.yale.edu]

7. int-enviroguard.com [int-enviroguard.com]

8. Lone Worker | Safety Measures For Flammable Liquids [loneworker.com]

9. blog.storemasta.com.au [blog.storemasta.com.au]

10. blog.storemasta.com.au [blog.storemasta.com.au]

11. fishersci.com [fishersci.com]

12. fishersci.com [fishersci.com]

13. cdn.chemservice.com [cdn.chemservice.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2-Methyl-1-
hexene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165367#personal-protective-equipment-for-handling-
2-methyl-1-hexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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